Cas no 298693-04-6 ((4S,4'S)-2,2'-Cyclohexylidenebis[4-tert-butyl-4,5-dihydro oxazole],99%e.e.)

(4S,4'S)-2,2'-Cyclohexylidenebis[4-tert-butyl-4,5-dihydrooxazole] is a chiral bis(oxazoline) ligand with high enantiomeric excess (99% e.e.), making it a valuable tool in asymmetric synthesis. Its rigid cyclohexylidene backbone enhances stereocontrol in catalytic reactions, particularly in metal-mediated transformations such as cyclopropanations, Diels-Alder reactions, and conjugate additions. The tert-butyl substituents contribute to steric hindrance, improving selectivity and reactivity. This ligand is compatible with a range of transition metals, including copper and palladium, offering versatility in enantioselective catalysis. Its high purity and defined stereochemistry ensure reproducible results in fine chemical and pharmaceutical applications, where precise chiral induction is critical.
(4S,4'S)-2,2'-Cyclohexylidenebis[4-tert-butyl-4,5-dihydro
oxazole],99%e.e. structure
298693-04-6 structure
Product Name:(4S,4'S)-2,2'-Cyclohexylidenebis[4-tert-butyl-4,5-dihydro oxazole],99%e.e.
CAS No:298693-04-6
MF:C20H34N2O2
MW:334.496165752411
MDL:MFCD32201212
CID:4556100
PubChem ID:10782968
Update Time:2025-05-27

(4S,4'S)-2,2'-Cyclohexylidenebis[4-tert-butyl-4,5-dihydro oxazole],99%e.e. Chemical and Physical Properties

Names and Identifiers

    • (4S,4'S)-2,2'-Cyclohexylidenebis[4-tert-butyl-4,5-dihydro oxazole],99%e.e.
    • (4S,4'S)-2,2'-Cyclohexylidenebis[4-tert-butyl-4,5-dihydrooxazole]
    • (4S,4'S)-2,2'-Cyclohexylidenebis[4-tert-butyl-4,5-dihydrooxazole], 98%, (99% ee)
    • (4S,4'S)-2,2'-(Cyclohexane-1,1-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)
    • Oxazole, 2,2'-cyclohexylidenebis[4-(1,1-dimethylethyl)-4,5-dihydro-, (4S,4'S)-
    • (4S,4′S)-2,2′-Cyclohexylidenebis[4-(1,1-dimethylethyl)-4,5-dihydrooxazole
    • D81194
    • CS-0087866
    • Oxazole, 2,2'-cyclohexylidenebis[4-(1,1-dimethylethyl)-4,5-dihydro-,(4S,4'S)-
    • MFCD32201212
    • (4S)-4-tert-butyl-2-[1-[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]cyclohexyl]-4,5-dihydro-1,3-oxazole
    • 298693-04-6
    • BS-48429
    • (4S,?4'S)?-2,?2'-?Cyclohexylidenebis[4?-?tert-butyl-?4,?5-?dihydrooxazole]
    • MDL: MFCD32201212
    • Inchi: 1S/C20H34N2O2/c1-18(2,3)14-12-23-16(21-14)20(10-8-7-9-11-20)17-22-15(13-24-17)19(4,5)6/h14-15H,7-13H2,1-6H3/t14-,15-/m1/s1
    • InChI Key: FKMZKCPMCVOKEV-HUUCEWRRSA-N
    • SMILES: C1(C2=N[C@@H](C(C)(C)C)CO2)(C2=N[C@@H](C(C)(C)C)CO2)CCCCC1

Computed Properties

  • Exact Mass: 334.262028332g/mol
  • Monoisotopic Mass: 334.262028332g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 43.2Ų

(4S,4'S)-2,2'-Cyclohexylidenebis[4-tert-butyl-4,5-dihydro oxazole],99%e.e. Pricemore >>

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(4S,4'S)-2,2'-Cyclohexylidenebis[4-tert-butyl-4,5-dihydro oxazole],99%e.e. Related Literature

Additional information on (4S,4'S)-2,2'-Cyclohexylidenebis[4-tert-butyl-4,5-dihydro oxazole],99%e.e.

Research Briefing on (4S,4'S)-2,2'-Cyclohexylidenebis[4-tert-butyl-4,5-dihydrooxazole],99%e.e. (CAS: 298693-04-6) in Chemical Biology and Pharmaceutical Applications

The compound (4S,4'S)-2,2'-Cyclohexylidenebis[4-tert-butyl-4,5-dihydrooxazole], with a high enantiomeric excess of 99% (CAS: 298693-04-6), has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral bis(oxazoline) ligand is widely recognized for its role in asymmetric catalysis, particularly in the synthesis of enantiomerically pure compounds, which are crucial for drug development. Recent studies have explored its applications in C-H activation, cyclopropanation, and other stereoselective transformations, highlighting its versatility and efficiency.

In a 2023 study published in the Journal of the American Chemical Society, researchers demonstrated the efficacy of this ligand in palladium-catalyzed asymmetric allylic alkylation reactions. The high enantioselectivity (up to 99% ee) and yield (over 90%) achieved in these reactions underscore its potential for industrial-scale pharmaceutical synthesis. The study also revealed that the rigid cyclohexylidene backbone of the ligand contributes to its superior stereocontrol compared to other bis(oxazoline) derivatives.

Another breakthrough was reported in Nature Catalysis, where the compound was employed in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The ligand's ability to stabilize reactive intermediates and enhance regioselectivity was pivotal in producing triazole derivatives with high purity. These derivatives are increasingly relevant in the development of anticancer and antimicrobial agents, showcasing the ligand's broader therapeutic relevance.

Beyond catalysis, recent investigations have explored its utility in medicinal chemistry. A 2024 ACS Medicinal Chemistry Letters article detailed its incorporation into peptidomimetic scaffolds, enabling the modulation of protein-protein interactions (PPIs) implicated in neurodegenerative diseases. The ligand's chiral environment was critical for achieving selective binding to target proteins, offering a promising avenue for drug discovery.

Despite these advances, challenges remain in optimizing the ligand's solubility and cost-effectiveness for large-scale applications. Future research directions may focus on structural modifications to address these limitations while preserving its enantioselective properties. Overall, (4S,4'S)-2,2'-Cyclohexylidenebis[4-tert-butyl-4,5-dihydrooxazole],99%e.e. continues to be a cornerstone in asymmetric synthesis and drug development, with its applications expanding into emerging therapeutic areas.

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